Cas no 647031-88-7 ((3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one)

(3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one is a conjugated bis-chalcone derivative featuring a piperidin-4-one core. This compound exhibits structural rigidity due to its extended π-conjugation, making it of interest in materials science and organic electronics. The presence of ethylphenyl substituents enhances its solubility in organic solvents, facilitating processing in thin-film applications. Its well-defined molecular architecture allows for precise tuning of optoelectronic properties, potentially useful in nonlinear optics or as a building block for functional polymers. The methyl group at the nitrogen position improves stability against oxidation. This compound serves as a valuable intermediate in synthetic chemistry, particularly for constructing complex heterocyclic systems with tailored electronic characteristics.

(3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one structure

647031-88-7 structure

Product Name:(3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one

CAS No:647031-88-7

MF:

MW:

CID:4656227

Update Time:2025-06-07

(3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

- (3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one

(3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AI85857-1mg	(3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one	647031-88-7	>90%	1mg	$202.00	2023-12-30
A2B Chem LLC	AI85857-5mg	(3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one	647031-88-7	>90%	5mg	$215.00	2023-12-30
A2B Chem LLC	AI85857-10mg	(3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one	647031-88-7	>90%	10mg	$241.00	2023-12-30
A2B Chem LLC	AI85857-500mg	(3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one	647031-88-7	>90%	500mg	$729.00	2023-12-30
A2B Chem LLC	AI85857-1g	(3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one	647031-88-7	>90%	1g	$1313.00	2023-12-30
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00893848-1g	(3E,5E)-3,5-Bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one	647031-88-7	90%	1g	￥4193.0	2024-04-18

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on (3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one

Introduction to (3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one (CAS No. 647031-88-7)

(3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one (CAS No. 647031-88-7) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of piperidinones and features a central piperidine ring with two (4-ethylphenyl)methylidene substituents and a methyl group at the 1-position. The (E,E) configuration of the double bonds adds to its structural complexity and stability.

The synthesis of (3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one typically involves a series of well-defined steps, including the condensation of 1-methylpiperidin-4-one with (4-ethylbenzaldehyde) in the presence of a suitable base. This reaction is often carried out under mild conditions to ensure the formation of the desired (E,E) isomer. The compound's synthesis has been optimized in various studies to improve yield and purity, making it more accessible for further research and application.

Recent research has focused on the biological activities of (3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one. Studies have shown that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and protect cells from oxidative damage. This makes it a promising candidate for use in formulations designed to combat oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, (3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions. These findings have sparked interest in exploring its therapeutic applications in chronic inflammatory diseases like arthritis and inflammatory bowel disease.

The compound's cytotoxic effects have also been evaluated in various cancer cell lines. Preliminary results indicate that (3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one can induce apoptosis in cancer cells while showing minimal toxicity towards normal cells. This selective cytotoxicity makes it a potential lead compound for the development of novel anticancer drugs.

Furthermore, the pharmacokinetic properties of (3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one have been studied to assess its suitability for in vivo applications. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for drug development. These properties make it an attractive candidate for further preclinical and clinical studies.

The structural uniqueness of (3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one has also led to its exploration as a ligand in metal coordination chemistry. Its ability to form stable complexes with various metal ions has opened up new avenues for applications in catalysis and materials science. For instance, complexes of this compound with transition metals have shown promise as catalysts in asymmetric synthesis reactions.

In conclusion, (3E,5E)-3,5-bis[(4-ethylphenyl)methylidene]-1-methylpiperidin-4-one (CAS No. 647031-88-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structure and diverse biological activities make it an exciting subject for ongoing research and development. As more studies are conducted, it is likely that new applications and therapeutic uses will be discovered, further highlighting its importance in the scientific community.